2,2-dimethyl-N-{[3-(morpholin-4-ylcarbonyl)phenyl]carbamothioyl}propanamide

• Molecular Formula: C17H23N3O3S
• Molecular Weight: 349.4 g/mol
• IUPAC Name: 2,2-dimethyl-N-[[3-(morpholine-4-carbonyl)phenyl]carbamothioyl]propanamide
• InChI: InChI=1S/C17H23N3O3S/c1-17(2,3)15(22)19-16(24)18-13-6-4-5-12(11-13)14(21)20-7-9-23-10-8-20/h4-6,11H,7-10H2,1-3H3,(H2,18,19,22,24)
• InChI Key: VWWXFAKPOCGZQY-UHFFFAOYSA-N
• SMILES: CC(C)(C)C(=O)NC(=S)NC1=CC=CC(=C1)C(=O)N2CCOCC2

Description

2,2-dimethyl-N-{[3-(morpholin-4-ylcarbonyl)phenyl]carbamothioyl}propanamide, also known as DAPT, is a chemical compound that has been extensively studied for its potential use in scientific research. DAPT is a gamma-secretase inhibitor that has been shown to play a role in the regulation of various cellular processes, including cell differentiation, proliferation, and apoptosis. In

Mechanism of Action

2,2-dimethyl-N-{[3-(morpholin-4-ylcarbonyl)phenyl]carbamothioyl}propanamide is a gamma-secretase inhibitor that works by blocking the activity of the gamma-secretase enzyme. The gamma-secretase enzyme is responsible for cleaving amyloid precursor protein (APP) to produce amyloid-beta peptides. By inhibiting the activity of the gamma-secretase enzyme, 2,2-dimethyl-N-{[3-(morpholin-4-ylcarbonyl)phenyl]carbamothioyl}propanamide reduces the production of amyloid-beta peptides. This mechanism of action has been shown to be effective in the treatment of Alzheimer's disease and other neurodegenerative disorders.
Biochemical and Physiological Effects:
2,2-dimethyl-N-{[3-(morpholin-4-ylcarbonyl)phenyl]carbamothioyl}propanamide has been shown to have a range of biochemical and physiological effects. It has been shown to inhibit the production of amyloid-beta peptides, which are believed to play a role in the pathogenesis of Alzheimer's disease. 2,2-dimethyl-N-{[3-(morpholin-4-ylcarbonyl)phenyl]carbamothioyl}propanamide has also been shown to regulate stem cell differentiation, which has potential applications in regenerative medicine. Additionally, 2,2-dimethyl-N-{[3-(morpholin-4-ylcarbonyl)phenyl]carbamothioyl}propanamide has been shown to inhibit the proliferation of cancer cells, making it a potential candidate for cancer treatment.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2,2-dimethyl-N-{[3-(morpholin-4-ylcarbonyl)phenyl]carbamothioyl}propanamide is its simplicity of synthesis and its high purity. This makes it suitable for use in large-scale experiments. Additionally, 2,2-dimethyl-N-{[3-(morpholin-4-ylcarbonyl)phenyl]carbamothioyl}propanamide has been extensively studied, and its mechanism of action is well understood, making it a reliable tool for scientific research. However, one of the limitations of 2,2-dimethyl-N-{[3-(morpholin-4-ylcarbonyl)phenyl]carbamothioyl}propanamide is its potential toxicity. 2,2-dimethyl-N-{[3-(morpholin-4-ylcarbonyl)phenyl]carbamothioyl}propanamide has been shown to have toxic effects on some cell types, and its use in vivo may be limited by its toxicity.

Future Directions

There are several future directions for research on 2,2-dimethyl-N-{[3-(morpholin-4-ylcarbonyl)phenyl]carbamothioyl}propanamide. One area of research is the development of more potent and selective gamma-secretase inhibitors. Another area of research is the study of the role of 2,2-dimethyl-N-{[3-(morpholin-4-ylcarbonyl)phenyl]carbamothioyl}propanamide in the regulation of stem cell differentiation and its potential applications in regenerative medicine. Additionally, further research is needed to determine the safety and efficacy of 2,2-dimethyl-N-{[3-(morpholin-4-ylcarbonyl)phenyl]carbamothioyl}propanamide in vivo, particularly in the treatment of neurodegenerative disorders and cancer.

Synthesis Methods

The synthesis method of 2,2-dimethyl-N-{[3-(morpholin-4-ylcarbonyl)phenyl]carbamothioyl}propanamide involves the reaction of 3-(morpholin-4-ylcarbonyl)phenyl) isothiocyanate and 2,2-dimethylpropan-1-amine in the presence of a base. The reaction yields 2,2-dimethyl-N-{[3-(morpholin-4-ylcarbonyl)phenyl]carbamothioyl}propanamide as a white crystalline solid with a purity of over 99%. The synthesis method of 2,2-dimethyl-N-{[3-(morpholin-4-ylcarbonyl)phenyl]carbamothioyl}propanamide is relatively simple and can be performed on a large scale, making it suitable for use in scientific research.

Scientific Research Applications

2,2-dimethyl-N-{[3-(morpholin-4-ylcarbonyl)phenyl]carbamothioyl}propanamide has been extensively studied for its potential use in scientific research. It has been shown to play a role in the regulation of various cellular processes, including cell differentiation, proliferation, and apoptosis. 2,2-dimethyl-N-{[3-(morpholin-4-ylcarbonyl)phenyl]carbamothioyl}propanamide has been used to study the development of the nervous system, the regulation of stem cell differentiation, and the progression of cancer. 2,2-dimethyl-N-{[3-(morpholin-4-ylcarbonyl)phenyl]carbamothioyl}propanamide has also been used in the study of Alzheimer's disease, as it has been shown to inhibit the production of amyloid-beta peptides, which are believed to play a role in the pathogenesis of the disease.